Cas no 776-24-9 (4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester)

4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester structure
776-24-9 structure
Product Name:4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester
CAS No:776-24-9
MF:C10H13NO3
MW:195.215122938156
CID:581453
PubChem ID:227593
Update Time:2025-04-19

4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester
    • 1H-Pyrrole-3-carboxylicacid, 4-formyl-2,5-dimethyl-, ethyl ester
    • ethyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
    • 2,5-Dimethyl-3-carboethoxypyrrol-4-carboxaldehyd
    • 2.5-Dimethyl-4-formyl-pyrrol-carbonsaeure-(3)-aethylester
    • 4-Formyl-2,5-dimethyl-pyrrol-3-carbonsaeure-aeth
    • 4-Formyl-2,5-dimethyl-pyrrol-3-carbonsaeure-ethylester
    • 4-formyl-2,5-dimethyl-pyrrole-3-carboxylic acid ethyl ester
    • AC1L5FLQ
    • AG-J-04572
    • CTK5E4703
    • ethyl 2,5-dimethyl-4-formyl-1H-pyrrole-3-carboxylate
    • ethyl 3-formyl-2,5-dimethylpyrrole-4-carboxylate
    • SMR000311059
    • ethyl 3-formyl-2,5-dimethyl-pyrrole-4-carboxylate
    • 776-24-9
    • SCHEMBL15331979
    • CHEMBL1531091
    • AKOS002137881
    • NSC-19438
    • NSC19438
    • DTXSID40280965
    • MLS000689261
    • Inchi: 1S/C10H13NO3/c1-4-14-10(13)9-7(3)11-6(2)8(9)5-12/h5,11H,4H2,1-3H3
    • InChI Key: PWPXSQUXDZUGJW-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C(C=O)=C(C)NC=1C)=O

Computed Properties

  • Exact Mass: 195.08959
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • Density: 1.173
  • Boiling Point: 393.5°Cat760mmHg
  • Flash Point: 191.8°C
  • Refractive Index: 1.556
  • PSA: 59.16
  • LogP: 1.62070
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